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Compound Name: 2-Methylcyclopentanone

CAS No.: 28631-88-1

Cat. No.: B7771160

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-Methylcyclopentanone

This guide provides a comprehensive examination of two critical physical properties of 2-
Methylcyclopentanone (CAS: 1120-72-5): its boiling point and density. Intended for

researchers, scientists, and professionals in drug development, this document moves beyond a

simple recitation of values to explore the underlying physicochemical principles and the robust

experimental methodologies required for their accurate determination.

Introduction to 2-Methylcyclopentanone
2-Methylcyclopentanone, with the molecular formula C₆H₁₀O, is a cyclic ketone that presents

as a colorless to slightly yellow liquid.[1] Its structure consists of a five-membered carbon ring

with a ketone functional group and a methyl group on the adjacent (alpha) carbon. This

structure imparts specific chemical and physical properties that are crucial for its application in

various synthetic pathways and as a specialty solvent. An understanding of its boiling point and

density is fundamental for process design, purification, and quality control.
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A summary of 2-Methylcyclopentanone's key physical properties provides a foundational

dataset for laboratory applications. The values presented are collated from various authoritative

sources and represent a consensus in the scientific literature.

Property Value Source(s)

Boiling Point 139-141.6 °C at 760 mmHg [1][2][3][4][5]

Density 0.917 g/mL at 25 °C [1][3][4][5][6]

0.9194 g/cm³ at 20 °C [7]

Molecular Weight 98.14 g/mol [2][5][8]

Melting Point -75 °C [1][2][5][7]

Flash Point 26.1 °C (79 °F) [1][2][3]

CAS Number 1120-72-5 [1][2][7][8]

Boiling Point: Theory and Experimental
Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure surrounding the liquid. This property is a direct indicator of the strength of

intermolecular forces within the substance.

Theoretical Basis
The boiling point of 2-Methylcyclopentanone is governed by the interplay of two primary

intermolecular forces:

Van der Waals Dispersion Forces: These forces are present in all molecules and increase

with molecular size and surface area. As the number of electrons in a molecule increases,

the likelihood of temporary dipoles forming also increases, leading to stronger dispersion

forces.[9]

Dipole-Dipole Interactions: The presence of the carbonyl group (C=O) creates a significant

permanent dipole in the molecule, with the oxygen atom being more electronegative than the
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carbon atom.[9] These permanent dipoles align, resulting in a strong attractive force between

adjacent molecules, which requires more energy (a higher temperature) to overcome

compared to non-polar molecules of similar size.[9]

The boiling point of 2-Methylcyclopentanone (139-141.6 °C) is significantly higher than that of

a non-polar hydrocarbon of similar molecular weight, such as methylcyclopentane (72 °C),

illustrating the substantial contribution of the dipole-dipole interactions from the ketone group.

[4][6]

Experimental Protocol: Boiling Point Determination via
Simple Distillation
Distillation is the gold-standard method for determining the boiling point of a pure liquid.[10]

The process relies on vaporizing the liquid and then condensing the vapor back into a liquid,

while carefully monitoring the temperature of the vapor phase.[10] A constant temperature

reading during the collection of the distillate indicates the boiling point at the given atmospheric

pressure.[10]

Methodology:

Apparatus Assembly: Assemble a simple distillation apparatus using a round-bottom flask, a

Claisen adapter, a thermometer or temperature probe, a condenser, and a receiving flask.

Ensure all glass joints are securely clamped. The thermometer bulb must be positioned just

below the side arm leading to the condenser to accurately measure the temperature of the

vapor distilling into the condenser.

Sample Preparation: Place approximately 20-30 mL of 2-Methylcyclopentanone and a few

boiling chips into the round-bottom flask to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle. The heating rate should be controlled

to produce a distillation rate of 1-2 drops per second in the receiving flask.

Equilibration: As the liquid boils, the vapor will rise and its temperature will increase. Allow

the temperature to stabilize; this occurs when the entire apparatus has heated to the

temperature of the vapor.
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Data Collection: Record the temperature at which a steady state is achieved, characterized

by a constant temperature reading and the consistent condensation of liquid into the

receiving flask. This stable temperature is the observed boiling point.

Pressure Correction: Record the ambient atmospheric pressure. If the pressure is not 760

mmHg, a correction may be necessary to normalize the boiling point to standard pressure.

Experimental Workflow: Boiling Point Determination
The following diagram illustrates the logical flow for the experimental determination of a liquid's

boiling point.
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Caption: Workflow for Boiling Point Determination via Distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b7771160/docs?utm_src=pdf-body-img#2-methylcyclopentanone-boiling-point-and-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7771160?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density: Theory and Experimental Determination
Density is an intrinsic physical property defined as the mass of a substance per unit volume (D

= m/v).[11] It is influenced by molecular weight, molecular packing in the liquid state, and

temperature.

Theoretical Basis
The density of a liquid is determined by the mass of its individual molecules and how closely

they can pack together.[11] 2-Methylcyclopentanone, with a density of approximately 0.917

g/mL at 25 °C, is less dense than water (approx. 1.0 g/mL).[1][11] Temperature is a critical

variable; as the temperature of a liquid increases, its molecules gain kinetic energy, leading to

increased volume and a corresponding decrease in density. Therefore, precise temperature

control is paramount for accurate density measurements.

Experimental Protocol: Density Determination Using a
Graduated Cylinder and Balance
While a pycnometer yields the most accurate results, a well-executed measurement using a

calibrated graduated cylinder and an analytical balance is sufficient for many applications and

serves to illustrate the core principle.[12][13] This protocol incorporates steps for self-validation

through repetition.

Methodology:

Instrument Preparation: Ensure the analytical balance is calibrated and the 10 mL graduated

cylinder is clean and completely dry.

Mass of Empty Cylinder: Place the empty graduated cylinder on the analytical balance and

tare it, or record its mass to at least three decimal places.[12]

Volume Measurement: Carefully add 2-Methylcyclopentanone to the graduated cylinder

until the bottom of the meniscus is aligned with the 5 mL mark.

Mass of Sample: Place the graduated cylinder containing the sample on the balance and

record the combined mass.[12]
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Temperature Measurement: Immediately measure and record the temperature of the 2-
Methylcyclopentanone sample.

Calculation (Trial 1): Calculate the mass of the liquid by subtracting the mass of the empty

cylinder.[14] Calculate the density by dividing the mass by the volume (5.0 mL).

Repetition for Validation (Trials 2 & 3): Repeat steps 3-6 by adding the liquid to the 7 mL and

9 mL marks, respectively. This provides multiple data points to ensure precision.

Data Analysis: Calculate the average density from the three trials. The consistency of the

results serves as an internal validation of the technique.

Experimental Workflow: Density Determination
The following diagram outlines a robust workflow for determining the density of a liquid.
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Caption: Workflow for Liquid Density Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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